Cas no 1805507-27-0 (Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805507-27-0
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4877709
• Update Time: 2025-06-10

Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-10(16)8-6(2-11)15-4-5(3-14)7(8)9(12)13/h4,9H,2H2,1H3
• InChI Key： GRHCMZWABZVRND-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=C(C(F)F)C(C#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805507-27-0): A Comprehensive Overview

Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805507-27-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The molecular structure of Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate is composed of a pyridine ring substituted with a bromomethyl group, a cyano group, and a difluoromethyl group, all of which contribute to its distinct chemical properties. The presence of these functional groups imparts the molecule with high reactivity and versatility, making it an attractive candidate for various synthetic transformations.

Recent studies have highlighted the importance of Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate in the synthesis of bioactive compounds. For instance, a research group at the University of California, Los Angeles (UCLA) has demonstrated the utility of this compound in the preparation of potent inhibitors of protein kinases, which are key targets in cancer therapy. The bromomethyl group facilitates the formation of carbon-carbon bonds through palladium-catalyzed cross-coupling reactions, while the cyano and difluoromethyl groups enhance the pharmacological properties of the final products.

In addition to its role in drug discovery, Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate has been explored as a building block for the synthesis of agrochemicals. Researchers at Syngenta have reported the use of this compound in the development of novel herbicides and fungicides. The difluoromethyl group, in particular, has been shown to improve the stability and efficacy of these compounds, making them more effective against a wide range of plant pathogens.

The synthesis of Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate typically involves a multi-step process that includes bromination, cyano substitution, and difluoromethylation reactions. One common synthetic route starts with the bromination of 2-methoxypyridine to form 2-bromomethoxypyridine, followed by cyano substitution to introduce the cyano group. The final step involves difluoromethylation to generate the target compound. This synthetic strategy has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical and chemical properties of Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate have been extensively characterized. It is a solid at room temperature with a melting point ranging from 60°C to 65°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its solubility in water is limited due to the presence of hydrophobic functional groups.

Spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy have been employed to confirm the structure and purity of Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate. These analytical methods provide valuable insights into the molecular structure and help ensure that the compound meets the required standards for use in pharmaceutical and agrochemical applications.

The safety profile of Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate has also been evaluated. Toxicological studies have shown that this compound exhibits low toxicity when handled under appropriate conditions. However, it is important to follow standard safety protocols during handling and storage to minimize any potential risks.

In conclusion, Methyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805507-27-0) is a promising compound with diverse applications in medicinal chemistry and agrochemical research. Its unique structural features and favorable chemical properties make it an invaluable tool for synthetic chemists working on the development of novel therapeutic agents and agrochemicals. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemical science.